Cas no 123221-94-3 (Benzenesulfonyl chloride, 5-(1,1-dimethylethyl)-2-methoxy-3-nitro-)

• Product Name: Benzenesulfonyl chloride, 5-(1,1-dimethylethyl)-2-methoxy-3-nitro-
• CAS No: 123221-94-3
• MF: C₁₁H₁₄ClNO₅S
• MW: 307.750561237335
• CID: 3695573
• PubChem ID: 15029584
• Update Time: 2025-04-22

Benzenesulfonyl chloride, 5-(1,1-dimethylethyl)-2-methoxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 5-(1,1-dimethylethyl)-2-methoxy-3-nitro-
• 5-(tert-butyl)-2-methoxy-3-nitrobenzene-1-sulfonyl chloride
• SCHEMBL4943402
• DB-107764
• 5-t-butyl-2-methoxy-3-nitrophenyl sulfonyl chloride
• 123221-94-3
• 5-t-butyl-2-methoxy-3-nitrophenylsulfonyl chloride
• BFBGKJWMFUNCBP-UHFFFAOYSA-N

• Inchi： 1S/C11H14ClNO5S/c1-11(2,3)7-5-8(13(14)15)10(18-4)9(6-7)19(12,16)17/h5-6H,1-4H3
• InChI Key： BFBGKJWMFUNCBP-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(C(C)(C)C)=CC([N+]([O-])=O)=C1OC

Computed Properties

• Exact Mass: 307.0281214Da
• Monoisotopic Mass: 307.0281214Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 97.6Ų